Cas no 1706312-34-6 (4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine)

• Product Name: 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine
• CAS No: 1706312-34-6
• MF: C₂₆H₃₀N₄O₃
• MW: 446.5414
• CID: 5346190
• Update Time: 2025-10-19

4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine Chemical and Physical Properties

Names and Identifiers

• [3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-(4-morpholin-4-ylphenyl)methanone
• (4-morpholinophenyl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
• 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine

• Inchi： 1S/C26H30N4O3/c1-19-5-2-3-7-23(19)25-27-24(33-28-25)17-20-6-4-12-30(18-20)26(31)21-8-10-22(11-9-21)29-13-15-32-16-14-29/h2-3,5,7-11,20H,4,6,12-18H2,1H3
• InChI Key： MGRODLCOMBHNBQ-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])C2([H])C([H])([H])N(C(C3C([H])=C([H])C(=C([H])C=3[H])N3C([H])([H])C([H])([H])OC([H])([H])C3([H])[H])=O)C([H])([H])C([H])([H])C2([H])[H])=NC(C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 635
• XLogP3: 4.1
• Topological Polar Surface Area: 71.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine

Comprehensive Analysis of 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine (CAS No. 1706312-34-6)

The compound 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine (CAS No. 1706312-34-6) is a sophisticated heterocyclic molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a morpholine ring, a piperidine core, and a 1,2,4-oxadiazole moiety, makes it a subject of interest for scientists exploring kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This article delves into its properties, applications, and relevance in modern medicinal chemistry.

Recent trends in drug development highlight the growing demand for small-molecule therapeutics targeting chronic diseases such as cancer, inflammation, and metabolic disorders. The structural complexity of 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine positions it as a promising candidate for high-throughput screening (HTS) campaigns. Researchers are particularly intrigued by its potential to interact with protein targets involved in cell signaling pathways, a hot topic in precision medicine.

The 1,2,4-oxadiazole ring in this compound is a notable feature, as it is frequently employed in bioisosteric replacements to enhance drug-like properties. This scaffold is known for improving metabolic stability and binding affinity, making it a valuable tool in lead optimization. Coupled with the morpholine and piperidine groups, the molecule exhibits balanced lipophilicity and solubility, critical factors for oral bioavailability.

In the context of AI-driven drug discovery, compounds like 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine are often analyzed using machine learning models to predict their ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This aligns with the industry's shift toward computational chemistry to accelerate hit-to-lead transitions. Additionally, its CAS No. 1706312-34-6 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic synthesis, often leveraging catalyzed cross-coupling reactions and cyclization strategies. The 2-methylphenyl substituent adds steric and electronic diversity, which can be tailored for specific structure-activity relationship (SAR) studies. Such modifications are pivotal in optimizing potency and selectivity against therapeutic targets.

Given the rising interest in personalized medicine, the role of 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine in targeted therapy cannot be overstated. Its modular design allows for derivatization, enabling researchers to explore its efficacy in orphan diseases and rare genetic conditions. Furthermore, its inclusion in combinatorial libraries underscores its utility in fragment-based drug design.

In summary, 4-[4-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)phenyl]morpholine (CAS No. 1706312-34-6) represents a versatile scaffold with broad applicability in modern pharmacology. Its integration into cutting-edge research platforms and alignment with industry trends ensure its continued relevance in the quest for novel therapeutics.